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Compound of Interest

4-Amino-N,N-dimethyl-3-
Compound Name: , -
nitroaniline

Cat. No.: B036144

An In-Depth Technical Guide to the Safe Handling of 4-Amino-N,N-dimethyl-3-nitroaniline

For researchers, scientists, and drug development professionals, a deep understanding of the
chemical reagents they work with is paramount to ensuring laboratory safety and experimental
integrity. This guide provides a comprehensive overview of the safety data for 4-Amino-N,N-
dimethyl-3-nitroaniline (CAS No. 16293-12-2), moving beyond a simple recitation of safety
data sheet (SDS) information to offer practical insights and protocols for its safe handling and
use.

Chemical Identity and Properties

4-Amino-N,N-dimethyl-3-nitroaniline is a substituted aniline derivative with the molecular
formula C8H11N302.[1][2] Its structure, featuring both amino and nitro functional groups, is
key to its chemical reactivity and its toxicological profile. A summary of its key physical and
chemical properties is provided in the table below.
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Property Value Source
Molecular Weight 181.19 g/mol [11[3]
Melting Point 112-122 °C [3]
Boiling Point 335.4+22.0 °C (Predicted) [3]
Density 1.280+0.06 g/cm3 (Predicted) [3]
Appearance Black crystalline powder [3]

CAS Number 16293-12-2 [1][3]

Hazard Identification and GHS Classification

4-Amino-N,N-dimethyl-3-nitroaniline is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4] The
primary hazards are its acute toxicity and its potential to cause irritation.

GHS Classification:[4]

Acute toxicity, Oral (Category 3)

Acute toxicity, Dermal (Category 3)

Acute toxicity, Inhalation (Category 3)

Skin irritation (Category 2)

Eye irritation (Category 2)

Specific target organ toxicity — single exposure (Category 3), May cause respiratory irritation.
Signal Word: Danger[4]
Hazard Statements:[4][5]

e H301: Toxic if swallowed.
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e H311: Toxic in contact with skin.

e H331: Toxic if inhaled.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The "Danger" signal word and the multiple "Toxic" classifications underscore the critical need
for stringent safety protocols when handling this compound.

Toxicological Profile and Health Effects

The toxicity of 4-Amino-N,N-dimethyl-3-nitroaniline is a significant concern for laboratory
personnel. Exposure can occur through ingestion, skin contact, or inhalation of the dust.[4][5]

o Acute Toxicity: The compound is toxic by all three major routes of exposure.[4][5] Accidental
ingestion, skin contact, or inhalation of even small amounts can lead to adverse health
effects.

o Skin and Eye Irritation: Direct contact with the skin will cause irritation.[4][6] More seriously, it
can cause severe irritation to the eyes.[4]

o Respiratory Irritation: Inhalation of the dust may lead to irritation of the respiratory tract.[4][5]

While specific data on long-term exposure to this particular compound is limited in the provided
search results, related aromatic amines are known to have other systemic effects. Therefore,
minimizing exposure is crucial.

Safe Handling and Storage Protocols

A proactive approach to safety is essential when working with 4-Amino-N,N-dimethyl-3-
nitroaniline.

Handling:
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e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[41[6]
e Avoid breathing dust, fume, gas, mist, vapors, or spray.[4][6]
e Do not get the substance in eyes, on skin, or on clothing.[5][6]
e Wash hands and any exposed skin thoroughly after handling.[4][6]
e Do not eat, drink, or smoke when using this product.[4][5]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
e The storage area should be locked up and accessible only to authorized personnel.[4]

e Incompatible materials include strong oxidizing agents.[6]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are the primary barriers to exposure.
Engineering Controls:
o Ensure adequate ventilation. Local exhaust ventilation is highly recommended.[5]

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[5]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4]

o Skin Protection: Wear protective gloves and impervious clothing to prevent skin contact.[4][6]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL00404&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL00404&PLANT=d__ALF
https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL00404&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL00404&PLANT=d__ALF
https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://www.echemi.com/sds/4-amino-3-nitro-n-n-dimethylaniline-pd180521134374.html
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, a suitable respirator should be worn.[4]
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Preparation Donning Sequence Doffing Sequence (Contaminated Area) Doffing Sequence (Clean Area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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